Cas no 1087788-77-9 (2,2,2-trifluoroethyl N-(4-bromo-3-methylphenyl)carbamate)

2,2,2-Trifluoroethyl N-(4-bromo-3-methylphenyl)carbamate is a specialized carbamate derivative featuring a trifluoroethyl group and a brominated aromatic ring. This compound is characterized by its unique structural properties, combining the electron-withdrawing effects of the trifluoroethyl moiety with the reactivity of the bromo-substituted phenyl ring. The presence of the bromine atom at the para-position and the methyl group at the meta-position on the phenyl ring enhances its utility as an intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The trifluoroethyl group contributes to increased stability and lipophilicity, making it valuable in medicinal chemistry for the development of bioactive molecules. Its well-defined reactivity profile and compatibility with diverse synthetic conditions make it a versatile building block for pharmaceuticals and agrochemicals.

2,2,2-trifluoroethyl N-(4-bromo-3-methylphenyl)carbamate structure

1087788-77-9 structure

Product Name:2,2,2-trifluoroethyl N-(4-bromo-3-methylphenyl)carbamate

CAS No:1087788-77-9

MF:C₁₀H₉BrF₃NO₂

MW:312.083172559738

MDL:MFCD11099828

CID:4570742

PubChem ID:39871484

Update Time:2025-07-02

2,2,2-trifluoroethyl N-(4-bromo-3-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

- 2,2,2-trifluoroethyl 4-bromo-3-methylphenylcarbamate
- 2,2,2-Trifluoroethyl N-(4-Bromo-3-methylphenyl)carbamate
- 2,2,2-trifluoroethyl N-(4-bromo-3-methylphenyl)carbamate
- MDL： MFCD11099828
- Inchi： 1S/C10H9BrF3NO2/c1-6-4-7(2-3-8(6)11)15-9(16)17-5-10(12,13)14/h2-4H,5H2,1H3,(H,15,16)
- InChI Key： BYUMTFVBLZLSDX-UHFFFAOYSA-N
- SMILES： C(OCC(F)(F)F)(=O)NC1=CC=C(Br)C(C)=C1

2,2,2-trifluoroethyl N-(4-bromo-3-methylphenyl)carbamate Pricemore >>

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